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Compound of Interest

Compound Name: 4-Hexyloxybenzoyl chloride

CAS No.: 39649-71-3

Cat. No.: B1584017

Get Quote

Nomenclature, Synthesis, and Application in Mesogenic Chemistry

Executive Summary
4-(Hexyloxy)benzoyl chloride (CAS: 39649-71-3) is a critical acyl chloride intermediate,

primarily utilized in the synthesis of thermotropic liquid crystals and liquid crystalline polymers

(LCPs). Its structural duality—comprising a reactive acyl chloride headgroup and a flexible

hexyloxy tail—makes it an ideal "mesogenic building block." This guide provides a definitive

technical analysis of its nomenclature, validated synthetic protocols, and downstream

applications in material science.

Nomenclature and Structural Analysis
The systematic naming of this compound follows the International Union of Pure and Applied

Chemistry (IUPAC) rules for acyl halides derived from benzoic acid.

IUPAC Derivation[1]
Parent Structure: Benzoyl chloride (Ph-COCl).
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Substituent: A hexyloxy group (

).

Positioning: The acyl chloride group defines position 1 on the benzene ring. The substituent

is located at position 4 (para).

Preferred IUPAC Name (PIN):4-(Hexyloxy)benzoyl chloride[1]

Synonyms and Identifiers
Common Name:

-Hexyloxybenzoyl chloride

CAS Registry Number: 39649-71-3[1][2][3][4][5][6]

SMILES:CCCCCCOC1=CC=C(C=C1)C(Cl)=O[7][1][4][6]

Physicochemical Profile
The following data aggregates experimentally determined values and calculated descriptors

essential for stoichiometric planning.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthetic Pathways & Mechanism
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The synthesis of 4-(hexyloxy)benzoyl chloride is classically achieved via Nucleophilic Acyl

Substitution, converting the precursor carboxylic acid into the acid chloride. The preferred

reagent is Thionyl Chloride (

) due to the volatility of its byproducts (

and

), which simplifies purification.

Reaction Mechanism
Activation: The carboxylic oxygen attacks the sulfur of thionyl chloride.

Intermediate Formation: A chlorosulfite intermediate is formed, releasing

.

Substitution: Chloride ion (

) attacks the carbonyl carbon.

Elimination:

and

leave, yielding the acyl chloride.

Validated Synthetic Protocol
Objective: Synthesis of 4-(hexyloxy)benzoyl chloride from 4-(hexyloxy)benzoic acid.

Reagents:

4-(Hexyloxy)benzoic acid (1.0 eq)

Thionyl Chloride (

) (3.0 eq)

N,N-Dimethylformamide (DMF) (Catalytic amount, ~0.05 eq)
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Solvent: Anhydrous Toluene or Dichloromethane (DCM)

Step-by-Step Procedure:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a

drying tube (calcium chloride) to exclude moisture.

Dissolution: Suspend 4-(hexyloxy)benzoic acid (10 g) in anhydrous toluene (50 mL).

Catalysis: Add catalytic DMF (2-3 drops). Note: DMF forms the Vilsmeier-Haack reagent in

situ, significantly accelerating the reaction.

Addition: Add thionyl chloride slowly via a dropping funnel at room temperature.

Reflux: Heat the mixture to reflux (110°C for toluene) for 3–4 hours. The solution should

become clear as the acid is consumed.

Purification: Remove excess

and solvent under reduced pressure (rotary evaporation).

Isolation: The residue is the crude acid chloride. For high-purity applications (e.g.,

polymerization), distill under high vacuum.

Synthesis Workflow Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Figure 1: Mechanistic pathway for the chlorination of 4-(hexyloxy)benzoic acid.

Applications in Material Science
4-(Hexyloxy)benzoyl chloride is a cornerstone "linker" molecule. Its primary utility lies in

introducing the hexyloxy tail, a flexible alkyl chain that promotes liquid crystalline (mesogenic)

behavior by lowering melting points and stabilizing nematic/smectic phases.

Liquid Crystal Synthesis (Esterification)
The chloride reacts with phenolic cores (e.g., hydroquinone derivatives) to form phenyl

benzoate esters. These esters are classic calamitic (rod-like) liquid crystals used in display

technologies.

Reaction:

Application Workflow

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of 4-(hexyloxy)benzoyl chloride in creating functional

materials.

Handling and Safety Protocols
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Hazard Classification: Corrosive (Skin Corr.[8] 1B), Lachrymator.

Moisture Control: The compound hydrolyzes rapidly in moist air to release

gas. Always handle under an inert atmosphere (Glovebox or Schlenk line).

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.

Spill Management: Neutralize spills with sodium bicarbonate (

) or lime before disposal. Do not add water directly to the concentrated chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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